N'-[3-[[dimethyl(trimethylsilyloxy)silyl]oxy-methyl-trimethylsilyloxysilyl]-2-methylpropyl]ethane-1,2-diamine

Specification

• CAS No.: 106842-44-8
• Molecular Formula: C15H42N2O3Si4
• Molecular Weight: 410.85 g/mol
• IUPAC Name: N'-[3-[[dimethyl(trimethylsilyloxy)silyl]oxy-methyl-trimethylsilyloxysilyl]-2-methylpropyl]ethane-1,2-diamine
• Standard InChI: InChI=1S/C15H42N2O3Si4/c1-15(13-17-12-11-16)14-24(10,19-22(5,6)7)20-23(8,9)18-21(2,3)4/h15,17H,11-14,16H2,1-10H3
• Standard InChI Key: SXOJWTLBMJFFDS-UHFFFAOYSA-N
• SMILES: CC(CNCCN)C[Si](C)(O[Si](C)(C)C)O[Si](C)(C)O[Si](C)(C)C
• Canonical SMILES: CC(CNCCN)C[Si](C)(O[Si](C)(C)C)O[Si](C)(C)O[Si](C)(C)C

Introduction

The compound N'-[3-[[dimethyl(trimethylsilyloxy)silyl]oxy-methyl-trimethylsilyloxysilyl]-2-methylpropyl]ethane-1,2-diamine (CAS 106842-44-8) is a siloxane-based organic molecule with specialized applications in materials science and cosmetics. Below is a detailed analysis of its chemical identity, properties, and research findings.

Key Physicochemical Properties

Property	Description
Solubility	Insoluble in water; soluble in organic solvents
Physical State	Likely a viscous liquid (inferred from related siloxanes)
Stability	Stable under standard conditions

Applications and Industrial Relevance

Cosmetics

• Primary Use: Marketed as Amodimethicone (800 cst), it functions as a hair conditioning agent by forming a protective film on strands, enhancing gloss and reducing friction.

• Mechanism: Reduces surface tension and improves wetting properties due to its siloxane backbone.

Materials Science

• Surface Modification: Used to enhance lubricity, stability, and gloss in textiles, fibers, and industrial coatings.

• Environmental Factors: Efficacy is influenced by organic solvent presence due to solubility limitations in aqueous environments.

Related Compounds and Derivatives

Compound Name	CAS Number	Key Differences
3-[[Dimethyl(trimethylsilyloxy)silyl]oxy-methyl-trimethylsilyloxysilyl]propan-1-amine	20750488	Shorter amine chain; molecular weight 353.75 g/mol
N-[3-(Dimethoxymethylsilyl)-2-Methylpropyl]Ethylenediamine	23410-40-4	Methoxy substituents instead of trimethylsilyloxy groups

Research and Patent Landscape

• Synthesis: Patents filed via WIPO highlight methods for synthesizing analogous siloxane derivatives, emphasizing silane functionalization and amine coupling.

• Biological Activity: Limited data exists on pharmacokinetics, but its insolubility in water suggests low bioavailability in biological systems.